Cas no 664364-36-7 (1-benzyl-5-methyl-2-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-5-methyl-2-oxopyrrolidine-3-carboxylic acid
• CAS No: 664364-36-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 2103875
• PubChem ID: 23079986
• Update Time: 2025-04-21

1-benzyl-5-methyl-2-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-methyl-2-oxopyrrolidine-3-carboxylic acid
• KQLPBOPVRCDRFT-UHFFFAOYSA-N
• DA-29730
• 664364-36-7
• SCHEMBL3601108

• Inchi： 1S/C13H15NO3/c1-9-7-11(13(16)17)12(15)14(9)8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,16,17)
• InChI Key： KQLPBOPVRCDRFT-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CC(C)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines